Cas no 29456-04-0 (1-Propen-2-ol(6CI,7CI,8CI,9CI))

• Product Name: 1-Propen-2-ol(6CI,7CI,8CI,9CI)
• CAS No: 29456-04-0
• MF: C₃H₆O
• MW: 58.0791411399841
• CID: 263082
• PubChem ID: 141483
• Update Time: 2025-04-19

1-Propen-2-ol(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propen-2-ol(6CI,7CI,8CI,9CI)
• ISOPROPENYL ACETATE
• prop-1-en-2-ol
• 2-Hydroxypropene
• Acetone enol
• Isopropenyl alcohol
• Propen-2-ol
• CH2=C(OH)CH3
• NARVIWMVBMUEOG-UHFFFAOYSA-N
• 29456-04-0
• 2-acetoxy-1-propene(1-propen-2-ol)
• DTXSID20183662

• Inchi： 1S/C3H6O/c1-3(2)4/h4H,1H2,2H3
• InChI Key： NARVIWMVBMUEOG-UHFFFAOYSA-N
• SMILES： OC(=C)C

Computed Properties

• Exact Mass: 58.04188
• Monoisotopic Mass: 58.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 30.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.824
• Boiling Point: 54.3°Cat760mmHg
• Flash Point: °C
• PSA: 20.23